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Compound of Interest

Compound Name: Nsc 295642

Cat. No.: B1356972 Get Quote

Despite its identification as a potent inhibitor of cell migration and a weak inhibitor of the cell

cycle phosphatase CDC25A, a comprehensive understanding of the precise mechanism of

action for the compound NSC 295642 remains elusive. An extensive review of publicly

available scientific literature and databases reveals a significant lack of in-depth studies

dedicated to elucidating its molecular pathways and cellular effects.

Currently, detailed experimental data, including quantitative metrics of its inhibitory activities,

specific experimental protocols, and elucidated signaling pathways, are not available in the

public domain. This scarcity of information prevents the construction of a detailed technical

guide as requested.

What is Known about NSC 295642
NSC 295642 is chemically identified as Bis-[chloro[phenylmethyl [1-(2-

pyridinyl)ethylidene]hydrazinecarbodithioato-N2,N2′,S1']-copper]. Commercial suppliers of this

compound note its biological activities as an inhibitor of cell migration and a weak inhibitor of

CDC25A.

Table 1: Chemical and Reported Biological Properties of NSC 295642
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Property Description

NSC Number 295642

Chemical Name

Bis-[chloro[phenylmethyl [1-(2-

pyridinyl)ethylidene]hydrazinecarbodithioato-

N2,N2′,S1']-copper]

Reported Primary Activity Potent inhibitor of cell migration

Reported Secondary Activity Weak inhibitor of CDC25A phosphatase

The Uncharted Territory: Mechanism of Action
The core requirements of detailing the mechanism of action, providing quantitative data from

key experiments, and outlining experimental protocols cannot be fulfilled due to the absence of

published research. The specific signaling pathways affected by NSC 295642 leading to the

inhibition of cell migration have not been characterized. Similarly, the molecular interactions

underpinning its weak inhibitory effect on CDC25A are not documented.

Without primary research data, the creation of diagrams for signaling pathways, experimental

workflows, or logical relationships would be purely speculative and not grounded in scientific

evidence.

Future Directions
The reported activities of NSC 295642 as a potent cell migration inhibitor suggest its potential

as a research tool or a starting point for the development of therapeutics targeting processes

like cancer metastasis. However, to realize this potential, foundational research is required to:

Determine the IC50 values for the inhibition of cell migration in various cell lines and for

CDC25A inhibition.

Identify the direct molecular target(s) responsible for its anti-migratory effects.

Elucidate the downstream signaling pathways modulated by NSC 295642.
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Conduct comprehensive cell-based assays to understand its effects on the cytoskeleton, cell

adhesion, and related processes.

Perform structural biology studies to understand its binding mode to any identified targets.

In conclusion, while NSC 295642 is a commercially available compound with intriguing

reported biological activities, it remains a largely uncharacterized molecule. The scientific

community awaits detailed studies to uncover its mechanism of action and validate its potential

in cell biology research and drug development.

To cite this document: BenchChem. [Unraveling the Enigma of NSC 295642: A Scarcity of
Mechanistic Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356972#nsc-295642-mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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